1-[(1-acetyl-4-piperidinyl)carbonyl]-4-(5-chloro-2-methylphenyl)piperazine

• IUPAC Name: 1-[4-[4-(5-chloro-2-methylphenyl)piperazine-1-carbonyl]piperidin-1-yl]ethanone
• InChI: InChI=1S/C19H26ClN3O2/c1-14-3-4-17(20)13-18(14)22-9-11-23(12-10-22)19(25)16-5-7-21(8-6-16)15(2)24/h3-4,13,16H,5-12H2,1-2H3
• InChI Key: JXDMYPQDWUGGNO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)N2CCN(CC2)C(=O)C3CCN(CC3)C(=O)C
• Molecular Formula: C19H26ClN3O2
• Molecular Weight: 363.9 g/mol

Description

1-[(1-acetyl-4-piperidinyl)carbonyl]-4-(5-chloro-2-methylphenyl)piperazine, also known as CPP, is a chemical compound that has been widely studied for its potential use in scientific research. This compound is a piperazine derivative that has been found to have a range of effects on the central nervous system, including the modulation of neurotransmitter release and the inhibition of certain receptors. In

Mechanism of Action

The mechanism of action of 1-[(1-acetyl-4-piperidinyl)carbonyl]-4-(5-chloro-2-methylphenyl)piperazine is complex and not yet fully understood. However, it is believed that this compound acts as a partial agonist at the 5-HT1A receptor, which is involved in the regulation of mood and anxiety. This compound has also been found to inhibit the reuptake of dopamine and norepinephrine, which can lead to increased levels of these neurotransmitters in the brain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied, but some of the most promising findings include its ability to modulate the release of neurotransmitters, regulate mood and anxiety, and improve cognitive function. This compound has also been found to have anti-inflammatory properties, which could have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[(1-acetyl-4-piperidinyl)carbonyl]-4-(5-chloro-2-methylphenyl)piperazine in lab experiments is its ability to modulate the release of neurotransmitters, which can be useful in studying the effects of these neurotransmitters on behavior and cognition. However, there are also some limitations to using this compound in lab experiments, including its potential for toxicity and the need for careful dosing and monitoring.

Future Directions

There are many potential future directions for research on 1-[(1-acetyl-4-piperidinyl)carbonyl]-4-(5-chloro-2-methylphenyl)piperazine, including its use in the treatment of neurodegenerative diseases, its potential for improving cognitive function in healthy individuals, and its use in the study of mood and anxiety disorders. Other potential areas of research include the development of new synthetic methods for this compound, the optimization of dosing and monitoring protocols, and the exploration of new applications for this promising compound.

Synthesis Methods

The synthesis of 1-[(1-acetyl-4-piperidinyl)carbonyl]-4-(5-chloro-2-methylphenyl)piperazine involves the reaction of 1-acetyl-4-piperidinol with 5-chloro-2-methylphenyl isocyanate in the presence of a suitable solvent. This reaction results in the formation of this compound, which can be purified using standard techniques such as column chromatography. The purity and yield of this compound can be optimized by adjusting reaction conditions such as temperature, solvent, and reactant ratios.

Scientific Research Applications

1-[(1-acetyl-4-piperidinyl)carbonyl]-4-(5-chloro-2-methylphenyl)piperazine has been found to have a range of potential applications in scientific research. One of the most promising areas of research is in the field of neuroscience, where this compound has been shown to modulate the release of neurotransmitters such as dopamine, norepinephrine, and serotonin. This modulation can have a range of effects on the central nervous system, including the regulation of mood, motivation, and reward.